Cas no 2172551-23-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid
• CAS No: 2172551-23-2
• MF: C₂₄H₂₇N₃O₅
• MW: 437.48828625679
• CID: 6299202
• PubChem ID: 165560759
• Update Time: 2025-05-19

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid
• 2172551-23-2
• EN300-1503145
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperazin-1-yl}acetic acid

• Inchi： 1S/C24H27N3O5/c28-22(27-13-11-26(12-14-27)15-23(29)30)9-10-25-24(31)32-16-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,21H,9-16H2,(H,25,31)(H,29,30)
• InChI Key： BUUNHICWGGKDCG-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CCN(CC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 437.19507097g/mol
• Monoisotopic Mass: 437.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid

Introduction to 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic Acid (CAS No. 2172551-23-2)

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2172551-23-2, belongs to a class of molecules that exhibit promising properties for therapeutic applications. The intricate molecular architecture of this compound, characterized by a piperazine ring, a fluorene moiety, and an acetic acid side chain, makes it a subject of intense research interest.

The< strong>piperazine moiety is a key structural element in many pharmacologically active agents, known for its ability to interact with biological targets such as enzymes and receptors. In 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid, the piperazine ring is further functionalized with an amino group and an acetic acid derivative, enhancing its potential for binding to specific biological targets. This modification not only influences the compound's solubility and metabolic stability but also modulates its pharmacokinetic properties.

The< strong>fluorene component in the molecule adds another layer of complexity, contributing to the compound's overall stability and electronic properties. Fluorene derivatives are frequently employed in pharmaceuticals due to their favorable photophysical properties and resistance to chemical degradation. The presence of the< strong>(9H-fluoren-9-yl)methoxycarbonyl group in this compound suggests that it may exhibit enhanced binding affinity and selectivity towards certain biological targets, making it a valuable candidate for drug development.

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid has been studied for its potential role in various therapeutic areas. Recent research has highlighted its utility in the development of drugs targeting neurological disorders, where the piperazine moiety plays a crucial role in modulating neurotransmitter activity. The compound's ability to interact with neurotransmitter receptors has been explored in preclinical studies, demonstrating its potential as an adjunct therapy for conditions such as depression and anxiety.

In addition to its neurological applications, this compound has shown promise in the treatment of inflammatory diseases. The acetic acid side chain and the fluorene derivative contribute to its anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Studies have indicated that< strong>2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}acetic acid can suppress the release of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta), thereby reducing inflammation and alleviating symptoms associated with chronic inflammatory conditions.

The synthesis of< strong>2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-y lacetic acid involves multiple steps, including the protection-deprotection of functional groups, peptide coupling techniques, and purification processes. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for pharmaceutical applications. The fluorene derivative is particularly challenging to synthesize due to its complex structure, but recent advancements in synthetic chemistry have made it more accessible.

The pharmacological profile of< strong>CAS No. 2172551 - 23 - 2 continues to be extensively studied in both in vitro and in vivo models. Preclinical trials have demonstrated its efficacy in reducing inflammation and modulating neurotransmitter activity without significant side effects. These findings have prompted further investigation into its potential as a therapeutic agent for various human diseases.

The future direction of research on< strong>2-{4 - 3 - ({(9H - fluoren - 9 - ylmethoxycarbonyl}) amino) propanoylpiperazin - 1 - y lacetic acid includes exploring its mechanism of action at a molecular level and optimizing its pharmacokinetic properties for clinical use. Additionally, studies are being conducted to evaluate its potential synergistic effects when combined with other therapeutic agents. The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of novel derivatives with enhanced biological activity.

In conclusion, CAS No. 2172551 - 23 - 2, also known as2-{4 - 3 - ({(9H - fluoren - 9 - ylmethoxycarbonyl}) amino) propanoylpiperazin - 1 - y lacetic acid, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological disorders and inflammatory diseases make it a compelling candidate for further clinical development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a vital role in the next generation of therapeutics.